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KX1-004 Solubility & Stock Preparation

The core challenge with KX1-004 is its low solubility in aqueous solutions. The table below summarizes its

solubility in different solvents, which is critical for planning your experiments [1] [2] [3].

Solvent Solubility Notes and Considerations

| DMSO | > 40 mg/mL (~140 mM) [1] ~60 mg/mL (~211 mM) [3] | Primary solvent for stock solutions. Use
sterile, high-quality DMSO. | | Water | < 1 mg/mL [1] | Not suitable for preparing stock solutions. | | Ethanol

| N/A [1] | Information not reliably available; use with caution. |

For in vivo studies, the compound must be further diluted in a co-solvent system. The following

formulations have been referenced, and preparing them in the correct sequence is vital [1] [3]:

e Formulation 1 (for injection): 10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline
¢ Formulation 2 (oil-based): 10% DMSO + 90% Corn Ol

Step-by-Step Reconstitution Protocols

For In Vitro Studies (Stock Solution in DMSO)
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e Calculate and Measure: Determine the mass of KX1-004 needed to achieve your desired stock

concentration (e.g., 40-60 mg/mL in DMSO).
e Warm and Solubilize: Bring the vial to room temperature. Add the calculated volume of pure DMSO

and warm the tube to 37°C.
¢ Sonicate: Sonication is recommended to achieve a clear solution. Briefly vortex the mixture after

sonication to ensure homogeneity [2] [3].
¢ Aliquot and Store: Aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw

cycles. Store at -20°C for short-term use (about one month) or -80°C for longer storage (up to
six months) [1] [4].

For In Vivo Studies (Working Solution for Injection)

The following workflow outlines the process for preparing a solution suitable for animal administration,

using the common "10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline" formulation as an example.
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Example Preparation: If you need 1 mL of a 2.5 mg/mL working solution [1]:

e Prepare a 25 mg/mL stock solution in DMSO.

e Add 100 pL of this stock to 400 pL of PEG300 and mix well.

e Add 50 pL of Tween-80 to the mixture and mix well.

e Finally, add 450 pL of saline to bring the total volume to 1 mL.
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> Critical: Always prepare in vivo formulations freshly on the day of use for optimal results and stability

[1].

Troubleshooting Common Problems

e Precipitation in Stock Solution: If crystals form in your DMSO stock, warm the vial to 37°C and
sonicate it again. If the problem persists, consider making a fresh stock at a slightly lower
concentration.

¢ Cloudiness in Aqueous/Oil Formulations: This is a sign of precipitation. Ensure you are adding the
co-solvents sequentially and in the correct order, mixing thoroughly at each step. Do not mix the
solvents in a different order or combine them before adding the drug.

¢ Loss of Biological Activity: This can result from improper storage or repeated freeze-thaw cycles.
Always aliquot stock solutions and avoid more than 1-2 freeze-thaw cycles [2].

Verifying Biological Activity

After successful reconstitution, you can verify the activity of KX1-004 using established protocols. It is a
Src-PTK inhibitor with a reported IC50 of 40 nM [1] [2] [4]. A referenced kinase assay protocol involves an
HTRF assay that measures ATP-dependent phosphorylation of a biotinylated peptide substrate in the

presence of the inhibitor [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [KX1-004 reconstitution problems troubleshooting]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b548109#kx1-004-

reconstitution-problems-troubleshooting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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